Cas no 31166-29-7 (4,5-Dichlorothiophene-2-carboxylic Acid)

• Product Name: 4,5-Dichlorothiophene-2-carboxylic Acid
• CAS No: 31166-29-7
• MF: C₅H₂Cl₂O₂S
• MW: 197.039178371429
• MDL: MFCD07366674
• CID: 312638
• PubChem ID: 305687
• Update Time: 2025-07-20

4,5-Dichlorothiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichlorothiophene-2-carboxylic acid
• 2,3-Dichlorthiophen-5-carbonsaeure
• 4,5-dichloro-2-thiophenecarboxylic acid
• 4,5-dichloro-thiophene-2-carboxylic acid
• 4,5-Dichlor-thiophen-2-carbonsaeure
• 2-Thiophenecarboxylic acid, 4,5-dichloro-
• NSC202727
• Rivaroxaban Related Impurity 1
• BCP06761
• FCH855007
• AB0024123
• AX8092549
• W5325
• 166D297
• BDBM50467732
• 4,5-Dichlor-2-thiophencarbonsäure
• Acide 4,5-dichloro-2-thiophènecarboxylique
• 4,5-Dichlorothiophene-2-Carboxylic Acid?
• 4,5-DICHLOROTHIOPHENE-2-CARBOXYLICACID
• BR-76939
• DS-16916
• http:////www.amadischem.com/proen/607684/
• QB-1699
• thioflavin T
• 4,5-Dichlorothiophene-2-carboxylic Acid

• MDL： MFCD07366674
• Inchi： 1S/C5H2Cl2O2S/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
• InChI Key： JDBAYLWBVQVMTD-UHFFFAOYSA-N
• SMILES： ClC1=C(SC(C(=O)O)=C1)Cl

Computed Properties

• Exact Mass: 195.91500
• Monoisotopic Mass: 195.915256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• Molecular Weight: 197.04g/mol
• XLogP3: 3.1

Experimental Properties

• Boiling Point: 315.3°C at 760 mmHg
• PSA: 65.54000
• LogP: 2.75310

4,5-Dichlorothiophene-2-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 36/37/38-20/22
• Safety Instruction： 20-26-35
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4,5-Dichlorothiophene-2-carboxylic Acid

Recent Advances in the Application of 4,5-Dichlorothiophene-2-carboxylic Acid (CAS: 31166-29-7) in Chemical Biology and Pharmaceutical Research

4,5-Dichlorothiophene-2-carboxylic acid (CAS: 31166-29-7) is a heterocyclic carboxylic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its dichlorinated thiophene ring and carboxylic acid functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, material science, and agrochemical development, highlighting its importance as a building block in organic synthesis.

One of the most notable advancements in the utilization of 4,5-dichlorothiophene-2-carboxylic acid is its role in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers synthesized a series of analogs by modifying the carboxylic acid moiety and evaluated their antibacterial efficacy, revealing promising leads for further optimization.

In addition to its antimicrobial properties, 4,5-dichlorothiophene-2-carboxylic acid has been investigated for its potential in cancer therapeutics. A recent preprint article on bioRxiv reported that this compound can serve as a scaffold for the design of small-molecule inhibitors targeting specific oncogenic kinases. The study employed computational docking and molecular dynamics simulations to identify optimal binding conformations, followed by in vitro validation using kinase inhibition assays. The results indicated that certain derivatives exhibited selective inhibition of cancer-associated kinases with minimal off-target effects.

The compound's utility extends beyond drug discovery into the realm of materials science. A 2022 publication in ACS Applied Materials & Interfaces described the incorporation of 4,5-dichlorothiophene-2-carboxylic acid into conjugated polymers for organic electronic applications. The researchers found that the electron-withdrawing nature of the dichlorinated thiophene ring enhanced the charge transport properties of the resulting polymers, making them suitable for use in organic field-effect transistors (OFETs) and photovoltaic devices.

From a synthetic chemistry perspective, recent methodological developments have improved the accessibility of 4,5-dichlorothiophene-2-carboxylic acid and its derivatives. A 2023 paper in Organic Letters presented a novel catalytic system for the regioselective chlorination of thiophene derivatives, enabling more efficient production of this valuable intermediate. The protocol employs earth-abundant metal catalysts and operates under mild conditions, aligning with the principles of green chemistry.

Looking ahead, researchers anticipate that 4,5-dichlorothiophene-2-carboxylic acid will continue to play a pivotal role in interdisciplinary research. Its structural features offer numerous opportunities for further derivatization, and its demonstrated biological activities suggest potential for development into clinical candidates. Future studies are expected to explore its applications in targeted drug delivery systems and as a probe for studying biological pathways.

In conclusion, recent research on 4,5-dichlorothiophene-2-carboxylic acid (CAS: 31166-29-7) underscores its significance as a multifunctional compound with diverse applications in pharmaceutical and materials science. The compound's unique chemical properties and demonstrated biological activities make it a valuable asset in the development of new therapeutic agents and functional materials. Continued investigation into its potential will likely yield further breakthroughs in these fields.